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Compound of Interest

Compound Name: [Alal7]-MCH

Cat. No.: B15607526

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melanin-concentrating hormone (MCH) is a neuropeptide that plays a crucial role in the
regulation of energy homeostasis, appetite, and other physiological processes. Its effects are
mediated through two G protein-coupled receptors, MCH receptor 1 (MCHR1) and MCH
receptor 2 (MCHR?2). [Alal7]-MCH is a potent and selective agonist for MCHR1. When labeled
with europium, a lanthanide metal with unique fluorescent properties, [Alal7]-MCH becomes a
powerful tool for studying MCHR1 pharmacology and signaling. This europium-labeled ligand is
particularly well-suited for high-throughput screening (HTS) and various binding and functional
assays due to its application in Time-Resolved Fluorescence Resonance Energy Transfer (TR-
FRET) technology.

These application notes provide detailed protocols for the use of europium-labeled [Alal7]-
MCH in key experimental assays, along with a summary of its binding and functional
characteristics.

Data Presentation

The following tables summarize the quantitative data for both unlabeled and europium-labeled
[Alal7]-MCH, providing key metrics for its interaction with MCH receptors.

Table 1: Binding Affinity of [Alal7]-MCH and its Europium-Labeled Analog
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Binding

Ligand Receptor Value (nM) Reference
Parameter

[Ala17]-MCH MCHR1 Ki 0.16 [1][2]

[Ala17]-MCH MCHR2 Ki 34 [1112]

Europium-

labeled [Alal7]- MCHR1 Kd 0.37 [2][3]

MCH

Europium- Little to no

labeled [Alal7]- MCHR2 Binding Affinity demonstrable [2][3]

MCH binding

Table 2: Functional Activity of [Alal7]-MCH
. Functional

Ligand Receptor Value (nM) Reference
Parameter

[Ala17]-MCH MCHR1 EC50 17 [1]

[Ala17]-MCH MCHR2 EC50 54 [1]

MCHR1 Signaling Pathways

Activation of MCHR1 by an agonist like [Alal7]-MCH initiates a cascade of intracellular
signaling events. MCHR1 is known to couple to both Gi and Gq G proteins. This dual coupling
leads to the modulation of multiple downstream pathways, including the inhibition of adenylyl
cyclase and the mobilization of intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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